Cas no 2680684-27-7 (benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yl)carbamate)

• Product Name: benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yl)carbamate
• CAS No: 2680684-27-7
• MF: C₁₆H₁₇ClN₄O₂
• MW: 332.784782171249
• CID: 5621339
• PubChem ID: 165924329
• Update Time: 2025-10-28

benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680684-27-7
• EN300-28295956
• benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yl)carbamate

• Inchi： 1S/C16H17ClN4O2/c17-14-18-13(12-8-4-5-9-12)19-15(20-14)21-16(22)23-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,18,19,20,21,22)
• InChI Key： ABOLCSYKJTVHIQ-UHFFFAOYSA-N
• SMILES： ClC1N=C(NC(=O)OCC2C=CC=CC=2)N=C(C2CCCC2)N=1

Computed Properties

• Exact Mass: 332.1040035g/mol
• Monoisotopic Mass: 332.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yl)carbamate

Benzyl N-(4-Chloro-6-Cyclopentyl-1,3,5-Triazin-2-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yl)carbamate, also known by its CAS number 2680684-27-7, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of the triazine family, which has been extensively studied for its unique chemical properties and versatile applications. The structure of this compound includes a benzyl group attached to a triazine ring system, which is further substituted with chlorine and cyclopentane moieties. These substituents play a crucial role in determining the compound's reactivity and stability.

The synthesis of benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yl)carbamate involves a series of carefully controlled reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, reducing production costs while maintaining the quality of the final product. The use of modern catalysts and reaction conditions has also contributed to the efficiency of this synthesis.

One of the most notable applications of this compound is in the field of agrochemicals. Studies have shown that benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yl)carbamate exhibits excellent pesticidal activity against a wide range of agricultural pests. Its ability to target specific pest species without causing harm to non-target organisms makes it a valuable addition to integrated pest management systems. Furthermore, research has demonstrated that this compound has low toxicity to mammals, making it a safer alternative to traditional pesticides.

In addition to its pesticidal applications, benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yl)carbamate has also been explored for its potential in pharmaceuticals. The triazine ring system is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. Recent studies have focused on modifying the substituents on the triazine ring to enhance its bioavailability and efficacy as a drug candidate.

The physical and chemical properties of this compound are equally important in determining its suitability for various applications. For instance, its solubility in organic solvents makes it ideal for formulation into agricultural sprays or pharmaceutical tablets. The stability of the compound under different environmental conditions has also been thoroughly investigated, ensuring that it can be stored and transported without degradation.

From an environmental perspective, understanding the fate and behavior of benzyl N-(4-chloro-6-cyclopentyl-1,3,5-triazin-2-yli carbamate in natural ecosystems is crucial. Research has shown that this compound undergoes rapid degradation under sunlight exposure due to its photochemical instability. This property reduces its persistence in the environment and minimizes potential risks to aquatic life.

In conclusion, benzyl N-(4-chloro 6 cyclopentyl 1 3 5 triazin 2 yl carbamate is a multifaceted compound with promising applications across various industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As technology continues to advance and new insights are gained into its behavior and interactions with biological systems, this compound is poised to play an even greater role in addressing global challenges in agriculture and medicine.